2,3,7,11,12,16-hexazatricyclo[12.4.0.05,10]octadeca-1(14),5(10),6,8,15,17-hexaene-4,13-dione

• Molecular Formula: C12H10N6O2
• Molecular Weight: 270.25g/mol
• IUPAC Name: 2,3,7,11,12,16-hexazatricyclo[12.4.0.05,10]octadeca-1(14),5(10),6,8,15,17-hexaene-4,13-dione
• InChI: InChI=1S/C12H10N6O2/c19-11-7-5-13-3-1-9(7)15-17-12(20)8-6-14-4-2-10(8)16-18-11/h1-6,15-16H,(H,17,20)(H,18,19)
• InChI Key: OSJSAIDPNBYJFT-UHFFFAOYSA-N
• SMILES: C1=CN=CC2=C1NNC(=O)C3=C(C=CN=C3)NNC2=O

Description

2,3,7,11,12,16-hexazatricyclo[12.4.0.05,10]octadeca-1(14),5(10),6,8,15,17-hexaene-4,13-dione is a complex organic compound with the molecular formula C12H10N6O2. This compound is characterized by its unique structure, which includes multiple nitrogen atoms and a fused ring system.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,7,11,12,16-hexazatricyclo[12.4.0.05,10]octadeca-1(14),5(10),6,8,15,17-hexaene-4,13-dione typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. This includes the use of industrial-grade equipment and adherence to stringent quality control measures to ensure consistency in the final product .

Chemical Reactions Analysis

Types of Reactions

2,3,7,11,12,16-hexazatricyclo[12.4.0.05,10]octadeca-1(14),5(10),6,8,15,17-hexaene-4,13-dione can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another, often facilitated by reagents such as halogens or nucleophiles

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while reduction could produce various hydrogenated forms of the compound .

Scientific Research Applications

2,3,7,11,12,16-hexazatricyclo[12.4.0.05,10]octadeca-1(14),5(10),6,8,15,17-hexaene-4,13-dione has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties

Mechanism of Action

The mechanism of action of 2,3,7,11,12,16-hexazatricyclo[12.4.0.05,10]octadeca-1(14),5(10),6,8,15,17-hexaene-4,13-dione involves its interaction with specific molecular targets and pathways. This includes binding to certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

5,6,12,13-Tetraazaperopyrene: Similar in structure but with different functional groups.

Dipyrido[3,2-a2’,3’-c]phenazine: Another nitrogen-containing fused ring system with distinct properties.

Uniqueness

2,3,7,11,12,16-hexazatricyclo[12.4.0.05,10]octadeca-1(14),5(10),6,8,15,17-hexaene-4,13-dione is unique due to its specific arrangement of nitrogen atoms and fused rings, which confer distinct chemical and physical properties. This uniqueness makes it valuable for various specialized applications in research and industry .